Cas no 23138-14-9 (1-(3-Isocyanatophenyl)ethanone)

• Product Name: 1-(3-Isocyanatophenyl)ethanone
• CAS No: 23138-14-9
• MF: C₉H₇NO₂
• MW: 161.157382249832
• CID: 1070273
• PubChem ID: 312718
• Update Time: 2025-04-20

1-(3-Isocyanatophenyl)ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(3-Isocyanatophenyl)ethanone
• 3-Isocyanatoacetophenone
• NSC223087
• STK502561
• AKOS005171095
• 23138-64-9
• GEO-00038
• VS-14348
• 3-acetyl phenyl isocyanate
• Ethanone, 1-(3-isocyanatophenyl)-
• BBL037660
• SCHEMBL60465
• J-015002
• 1-(3-Isocyanatophenyl)ethanone #
• EN300-53736
• m-Acetylphenyl isocyanate
• DTXSID90945815
• G22098
• DB-046083
• 3'-isocyanato-acetophenone
• 1-(3-Isocyanatophenyl)Ethan-1-One
• 23138-14-9
• 3-Acetylphenylisocyanate
• NSC-223087
• 3-Acetylphenyl isocyanate, 99%
• 3-Acetylphenyl isocyanate
• Ethanone,1-(3-isocyanatophenyl)-
• A816585
• MFCD00013866

• Inchi： 1S/C9H7NO2/c1-7(12)8-3-2-4-9(5-8)10-6-11/h2-5H,1H3
• InChI Key： JASTZOAHAWBRLM-UHFFFAOYSA-N
• SMILES： O=C(C)C1C=CC=C(C=1)N=C=O

Computed Properties

• Exact Mass: 35.01329
• Monoisotopic Mass: 161.047678466g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 61.5